Theoretical Framework & Proof-of-Concept

S m O | e C U | e Specifications & Pricing

iodine tribromide Lewis structure and bonding
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Compound Focus: lodine tribromide

CAS No.: 7789-58-4

Cat. No.: S1910029

Comprehensive Analysis of IBrs

Table 1: Fundamental Properties of Iodine Tribromide

Property Description
Chemical Formula Brsl [1]

CAS Registry Number 7789-58-4 [1]
Molecular Weight 366.62 g/mol [1]
Density 3.41 g/mL at 20 °C [1]
Recommended Storage 2-8°C [1]

Lewis Structure and Electronic Geometry

The Lewis structure for IBrs features an iodine atom as the central atom, bonded to three bromine atoms via

single bonds. The central iodine atom also possesses two lone pairs of electrons [2].

According to Valence Shell Electron Pair Repulsion (VSEPR) theory, this distribution of three bonding pairs

and two lone pairs results in a steric number of 5 [3]. The electron pair geometry is therefore trigonal
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bipyramidal. To minimize electron repulsion, the two lone pairs occupy equatorial positions, leading to a T-

shaped molecular geometry [4] [5].

The DOT code below visualizes the logical process of determining the molecular geometry from the Lewis

structure.

(Start: IBrs Lewis Structure)

Electron Pair Geometry
Steric Number = 5
Trigonal Bipyramidal

Molecular Geometry
Consider Lone Pairs (2)
T-Shaped

(Final Geometry: T—ShapecD

Click to download full resolution via product page

Determining IBrs geometry from Lewis structure

Bonding and Hybridization

The sigma (o) bonds in IBr3 arise from the straight-on overlap of atomic orbitals. To accommodate the
trigonal bipyramidal electron pair geometry, the central iodine atom undergoes sp3d hybridization [3]. Each

[-Br sigma bond is formed by the overlap of an spd hybrid orbital from iodine with a p orbital from a

bromine atom [3].

Table 2: Bonding and Molecular Geometry Summary
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Aspect Description

Central Atom lodine (1) [2]

Lone Pairs on | 2 (2]

Hybridization sp3d [3]

Electron Pair Geometry Trigonal Bipyramidal [3]

Molecular Geometry T-Shaped [4] [5]

Polarity Polar [2]

Intermolecular Forces Dipole-dipole interactions and London dispersion forces [2]

Experimental Considerations

The searched resources provide basic physical property data but lack detailed experimental protocols for
synthesizing or handling IBr3 [1]. The available information suggests it is an electronic chemical, and proper

storage at low temperatures (2-8°C) is recommended [1].

Safe Handling Storage (2-8°C) Determine Properties Experimental Data

Click to download full resolution via product page

General experimental workflow for reactive compounds

Key Insights for Researchers

¢ Polarity and Reactivity: The T-shaped geometry and lone pairs on iodine make IBrs a polar
molecule [2]. This polarity, combined with its nature as an interhalogen compound, suggests
significant reactivity, making it a useful reagent in halogenation reactions.

¢ Handling and Stability: The recommended storage conditions indicate that IBrs is likely sensitive to
temperature and may decompose if not handled properly [1]. Researchers should consult material
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safety data sheets (MSDS) for specific safety protocols.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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